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For Immediate Release

An In-depth Analysis of the Cationic Lipid DOTMA
for Advanced Drug Delivery and Gene Therapy
Applications

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and practical applications of N-[1-(2,3-dioleyloxy)propyl]-N,N,N-
trimethylammonium chloride (DOTMA). Designed for researchers, scientists, and professionals
in drug development, this document offers detailed experimental protocols, data-driven
insights, and visualizations to facilitate the effective use of DOTMA in laboratory settings.

Core Chemical and Physical Properties

DOTMA is a well-established cationic lipid renowned for its efficacy in formulating liposomes for
the delivery of nucleic acids and other therapeutic molecules.[1][2][3] Its structure, comprising a
quaternary ammonium headgroup and two oleyl chains, imparts a permanent positive charge,
crucial for its interaction with anionic molecules like DNA and RNA.[4]

Physicochemical Data Summary

The following table summarizes the key quantitative data for DOTMA, essential for formulation
and experimental design.
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Property Value Reference
Molecular Formula Ca2Hs4CINO2 [5]
Molecular Weight 670.57 g/mol [5]
CAS Number 104872-42-6 [5]
Appearance White to off-white solid
Melting Point 35-38 °C
Soluble in ethanol, DMSO, and
Solubility Chloroform:Methanol (8:2) at [3]
5mg/mL
Purity >99% [3]
Storage Temperature -20°C [3]

Stability

1 Year at -20°C

[3]

Mechanism of Action in Gene Delivery

The primary application of DOTMA is in lipofection, a method for introducing genetic material

into cells. The mechanism involves several key steps, beginning with the spontaneous

interaction between the positively charged DOTMA-containing liposomes and negatively

charged nucleic acids to form lipid-DNA complexes, often referred to as "lipoplexes."[1][6] This

complexation protects the nucleic acids from degradation. The net positive charge of the

lipoplexes facilitates their binding to the negatively charged cell surface, leading to uptake,

primarily through endocytosis.[4] Subsequently, the lipid composition of the liposome, often

including a helper lipid like dioleoylphosphatidylethanolamine (DOPE), aids in the endosomal

escape of the nucleic acid into the cytoplasm, allowing it to exert its biological function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers in Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179342#dotma-chemical-structure-and-properties-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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